Cas no 2172446-37-4 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidopropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidopropanoic acid
• CAS No: 2172446-37-4
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 6507607
• PubChem ID: 165565008
• Update Time: 2025-10-29

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidopropanoic acid
• 2172446-37-4
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbut-2-ynamido]propanoic acid
• EN300-1550356

• Inchi： 1S/C23H22N2O5/c1-25(14-12-22(27)28)21(26)11-6-13-24-23(29)30-15-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20H,12-15H2,1H3,(H,24,29)(H,27,28)
• InChI Key： KFMUVAYNXGWNDJ-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(N(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 406.15287181g/mol
• Monoisotopic Mass: 406.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidopropanoic acid

Exploring 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidopropanoic acid (CAS No. 2172446-37-4): Properties, Applications, and Research Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidopropanoic acid (CAS No. 2172446-37-4) has emerged as a compound of significant interest. This specialized molecule, often referred to in abbreviated forms in research circles, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the N-methylbut-2-ynamide moiety, make it a valuable tool for chemists working on targeted therapeutic agents.

The compound's CAS number 2172446-37-4 serves as a unique identifier, ensuring precise communication among researchers and suppliers in the global chemical marketplace. With the growing demand for Fmoc-protected amino acid derivatives, this compound has garnered attention for its applications in solid-phase peptide synthesis (SPPS). The Fmoc group is particularly crucial in modern peptide chemistry, as it offers orthogonal protection that can be removed under mild basic conditions, preserving the integrity of other functional groups in complex molecular architectures.

Recent trends in pharmaceutical research have highlighted the importance of N-methylated amino acids like those found in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidopropanoic acid. These modifications enhance peptide stability against enzymatic degradation and can improve bioavailability - key considerations in developing peptide-based therapeutics. The compound's alkynyl functionality further expands its utility, enabling click chemistry applications for bioconjugation and material science innovations.

From a synthetic chemistry perspective, CAS 2172446-37-4 represents an important building block for creating peptidomimetics and constrained peptides. The pharmaceutical industry's increasing focus on peptide drugs for treating metabolic disorders, oncology targets, and neurological conditions has driven demand for specialized amino acid derivatives. Researchers particularly value this compound's compatibility with Fmoc-based SPPS protocols, which remain the gold standard for peptide production in both academic and industrial settings.

The structural complexity of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidopropanoic acid offers multiple points for chemical modification, making it versatile for various research applications. Its carboxylic acid terminus allows for standard peptide coupling reactions, while the alkyne group enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry. This dual functionality addresses common search queries from researchers looking for multifunctional amino acid derivatives or click chemistry compatible building blocks.

In the context of current research trends, this compound aligns with several hot topics in medicinal chemistry. The incorporation of N-methyl amino acids has become a strategic approach to enhance peptide drug properties, particularly for improving membrane permeability and metabolic stability. Furthermore, the Fmoc-protected amino acid aspect of this molecule connects with ongoing discussions about efficient peptide synthesis methodologies and green chemistry approaches in pharmaceutical manufacturing.

Quality considerations for 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidopropanoic acid (CAS 2172446-37-4) typically focus on purity levels suitable for peptide synthesis applications. Researchers often search for information about HPLC purity standards, storage conditions, and handling protocols for such specialized compounds. The chemical's stability under various conditions and its compatibility with common peptide synthesis reagents are frequent topics of inquiry in scientific forums and search engines.

Looking toward future applications, this compound may play a role in developing peptide-drug conjugates and targeted therapeutics. The combination of its Fmoc protection and alkyne functionality positions it as a valuable tool for creating novel bioconjugates and probe molecules. These applications align with current interests in precision medicine and theranostic agents, addressing common search terms related to next-generation peptide therapeutics and molecular imaging probes.

For researchers working with CAS 2172446-37-4, understanding its physicochemical properties is crucial for experimental design. The compound's solubility characteristics, stability under various pH conditions, and reactivity profiles are common search queries that reflect practical research needs. These parameters influence decisions about solvent systems, coupling reagents, and purification strategies when incorporating this building block into synthetic sequences.

The market for specialized amino acid derivatives like 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidopropanoic acid continues to grow alongside advancements in peptide-based drug discovery. Suppliers and researchers alike monitor trends in custom peptide synthesis services and building block availability, as these factors directly impact research timelines and therapeutic development pipelines. The compound's unique combination of features addresses multiple current needs in chemical biology and pharmaceutical sciences.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidopropanoic acid (CAS No. 2172446-37-4) represents a sophisticated tool in modern chemical research. Its applications span from fundamental peptide science to cutting-edge drug development, responding to numerous current research trends and frequently searched topics in the chemical and pharmaceutical communities. As peptide therapeutics continue to gain prominence in medicine, compounds like this will remain essential building blocks for innovation in the field.